
An In-depth Technical Guide to γ-Caprolactone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: gamma-Caprolactone

Cat. No.: B1214175 Get Quote

CAS Number: 695-06-7

This technical guide provides a comprehensive overview of gamma-Caprolactone (γ-

Caprolactone), a versatile lactone with significant applications in polymer chemistry, agriculture,

and as a precursor in fine chemical synthesis. This document is intended for researchers,

scientists, and professionals in drug development and related fields, offering detailed

information on its chemical and physical properties, synthesis, analytical methods, and key

biological pathways.

Physicochemical Properties of γ-Caprolactone
γ-Caprolactone, also known as γ-hexalactone, is a colorless liquid. Its key physicochemical

properties are summarized in the table below for easy reference.
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Property Value Reference

CAS Number 695-06-7 [1][2][3][4][5]

Molecular Formula C₆H₁₀O₂ [1][2][4]

Molecular Weight 114.14 g/mol [1][2][3][4]

Appearance Colorless liquid [3]

Boiling Point 219-220 °C [3]

Melting Point -18 °C [2]

Density 1.023 g/mL at 25 °C [3]

Refractive Index n20/D 1.439 [6][7]

Flash Point 98 °C (208.4 °F) - closed cup [6][7]

Solubility Does not mix well with water. [8]

Vapor Pressure 1.5 mm Hg at 20 °C

InChI Key
JBFHTYHTHYHCDJ-

UHFFFAOYSA-N
[3]

Synthesis of γ-Caprolactone
The primary industrial method for the synthesis of lactones such as γ-caprolactone is the

Baeyer-Villiger oxidation. This reaction involves the oxidation of a cyclic ketone with a peracid.

Experimental Protocol: Baeyer-Villiger Oxidation of
Cyclohexanone
While a specific protocol for γ-caprolactone was not detailed in the provided search results, a

general procedure for the Baeyer-Villiger oxidation of a cyclic ketone (cyclohexanone to ε-

caprolactone) using a peracid is described below. This can be adapted for the synthesis of γ-

caprolactone from the corresponding cyclic ketone. The Baeyer-Villiger oxidation converts

ketones to esters or lactones and is typically carried out with peracids like m-CPBA or with

hydrogen peroxide and a Lewis acid[4].
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Materials:

Cyclohexanone

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (DCM)

Sodium bicarbonate solution (saturated)

Sodium sulfite solution

Magnesium sulfate

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolve cyclohexanone in dichloromethane (DCM) in a round-bottom flask equipped with a

magnetic stirrer.

Cool the solution in an ice bath.

Slowly add a solution of meta-chloroperoxybenzoic acid (m-CPBA) in DCM to the cooled

ketone solution. The addition should be done portion-wise to control the reaction

temperature.

After the addition is complete, allow the reaction mixture to stir at room temperature and

monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution to

neutralize the acidic components.
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To remove excess peracid, wash the organic layer with a sodium sulfite solution.

Separate the organic layer using a separatory funnel and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to obtain the crude lactone.

Purify the crude product by distillation under reduced pressure.

Applications in Polymer Chemistry
γ-Caprolactone is a valuable monomer in polymer synthesis, particularly in the production of

functional polyesters through ring-opening copolymerization with other lactones like ε-

caprolactone[9].

Experimental Protocol: Ring-Opening Copolymerization
of γ-Caprolactone and ε-Caprolactone
The following is a representative protocol for the organocatalyzed ring-opening

copolymerization of a lactone mixture.

Materials:

γ-Caprolactone, dried over CaH₂ and distilled

ε-Caprolactone, dried over CaH₂ and distilled

Poly(ethylene glycol) (PEG) as an initiator, dried by azeotropic distillation

Diphenyl phosphate (DPP) as an organocatalyst

Toluene

Schlenk flask

Argon atmosphere

Oil bath
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Procedure:

Add poly(ethylene glycol) (PEG) and toluene to a Schlenk flask and dehydrate by azeotropic

distillation.

Under an argon atmosphere, add the desired amounts of γ-caprolactone, ε-caprolactone,

and diphenyl phosphate to the flask[10].

Place the flask in an oil bath preheated to the desired reaction temperature (e.g., 60 °C) and

stir for the specified reaction time (e.g., 7.5 hours)[10].

After the reaction, dissolve the crude product in a suitable solvent like dichloromethane and

precipitate the final copolymer by adding it to a non-solvent such as diethyl ether[10].

Dry the precipitated polymer in a vacuum to a constant weight.

Biological Significance and Signaling Pathways
γ-Caprolactone has been identified as a biostimulant that promotes the growth of the bacterium

Rhodococcus erythropolis, which acts as a biocontrol agent against certain plant pathogens[3]

[9]. This bacterium can assimilate γ-caprolactone and use it as a carbon source. The metabolic

pathway for the degradation of γ-caprolactone in R. erythropolis has been elucidated.

The catabolic pathway is initiated by the ring-opening of the lactone by a lactonase enzyme,

QsdA. The resulting open-chain form is then degraded through β- and ω-oxidation, with the

products entering the Krebs cycle and the β-ketoadipate pathway[1][4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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